Cas no 64874-37-9 (6-chloro-1,8-Naphthyridin-2-amine)

• Product Name: 6-chloro-1,8-Naphthyridin-2-amine
• CAS No: 64874-37-9
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD10574898
• CID: 1115406
• PubChem ID: 12348889
• Update Time: 2025-06-15

6-chloro-1,8-Naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1,8-Naphthyridin-2-amine
• LogP
• MFCD10574898
• AKOS006302228
• DTXSID30493123
• EN300-343282
• Z1198275436
• 64874-37-9

• MDL： MFCD10574898
• Inchi： 1S/C8H6ClN3/c9-6-3-5-1-2-7(10)12-8(5)11-4-6/h1-4H,(H2,10,11,12)
• InChI Key： TUTNMAMRFFNROU-UHFFFAOYSA-N
• SMILES： ClC1C=NC2C(C=1)=CC=C(N)N=2

Computed Properties

• Exact Mass: 179.02518
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 338.1±37.0 °C at 760 mmHg
• Flash Point: 158.3±26.5 °C
• PSA: 51.8
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-chloro-1,8-Naphthyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 6-chloro-1,8-Naphthyridin-2-amine

Research Brief on 6-Chloro-1,8-Naphthyridin-2-amine (CAS: 64874-37-9): Recent Advances and Applications

6-Chloro-1,8-naphthyridin-2-amine (CAS: 64874-37-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and inflammation. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 6-chloro-1,8-naphthyridin-2-amine is its role as a building block for kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinases, including EGFR and VEGFR. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 6-chloro-1,8-naphthyridin-2-amine derivatives, which showed promising anti-proliferative effects against several cancer cell lines, with IC50 values in the nanomolar range.

In addition to its applications in oncology, 6-chloro-1,8-naphthyridin-2-amine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves interference with bacterial DNA gyrase, a key enzyme in bacterial replication. This finding opens new avenues for the development of next-generation antibiotics to combat antimicrobial resistance.

Another area of interest is the compound's potential anti-inflammatory effects. Research published in the European Journal of Pharmacology in 2022 revealed that 6-chloro-1,8-naphthyridin-2-amine derivatives could modulate the NF-κB signaling pathway, a central regulator of inflammatory responses. These derivatives were shown to reduce the production of pro-inflammatory cytokines in vitro, suggesting their potential as therapeutic agents for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-chloro-1,8-naphthyridin-2-amine and its derivatives has also seen significant progress. Recent methodologies have focused on improving yield and scalability while minimizing environmental impact. For instance, a 2023 study in Organic Process Research & Development described a green chemistry approach using catalytic hydrogenation, which reduced the need for hazardous reagents and improved overall efficiency. These advancements are critical for the large-scale production of the compound for preclinical and clinical studies.

In conclusion, 6-chloro-1,8-naphthyridin-2-amine (CAS: 64874-37-9) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from oncology to infectious diseases and inflammation. Recent research has elucidated its mechanisms of action, optimized its synthesis, and expanded its therapeutic potential. Future studies should focus on further elucidating its pharmacokinetic and pharmacodynamic properties to facilitate its transition from bench to bedside.